Cas no 1363439-47-7 (1-(4-Iodophenyl)butan-2-amine)

• Product Name: 1-(4-Iodophenyl)butan-2-amine
• CAS No: 1363439-47-7
• MF: C₁₀H₁₄IN
• MW: 275.129334926605
• CID: 2771701
• Update Time: 2023-08-07

1-(4-Iodophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-IODOPHENYL)BUTAN-2-AMINE
• 1-(4-Iodobenzyl)-propylamine
• 1-(4-Iodophenyl)butan-2-amine

• Inchi： 1S/C10H14IN/c1-2-10(12)7-8-3-5-9(11)6-4-8/h3-6,10H,2,7,12H2,1H3
• InChI Key： JWMJUZYYHWCLDC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 2.9
• Topological Polar Surface Area: 26